Cas no 1004194-59-5 (4-chloro-1-(4-chlorophenyl)methyl-3-isothiocyanato-1H-pyrazole)

4-chloro-1-(4-chlorophenyl)methyl-3-isothiocyanato-1H-pyrazole structure
1004194-59-5 structure
Product Name:4-chloro-1-(4-chlorophenyl)methyl-3-isothiocyanato-1H-pyrazole
CAS No:1004194-59-5
MF:C11H7Cl2N3S
MW:284.164378404617
MDL:MFCD04968687
CID:3058473
PubChem ID:7017366
Update Time:2025-04-21

4-chloro-1-(4-chlorophenyl)methyl-3-isothiocyanato-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-1-(4-chloro-benzyl)-3-isothiocyanato-1H-pyrazole
    • AKOS B017646
    • ART-CHEM-BB B017646
    • 4-chloro-1-(4-chlorophenyl)methyl-3-isothiocyanato-1H-pyrazole
    • 1004194-59-5
    • 4-chloro-1-[(4-chlorophenyl)methyl]-3-isothiocyanatopyrazole
    • 4-chloro-1-[(4-chlorophenyl)methyl]-3-isothiocyanato-1h-pyrazole
    • 4-chloro-1-(4-chlorobenzyl)-3-isothiocyanato-1H-pyrazole
    • STK349439
    • EN300-229221
    • BBL039855
    • AKOS000307002
    • MDL： MFCD04968687
    • Inchi： 1S/C11H7Cl2N3S/c12-9-3-1-8(2-4-9)5-16-6-10(13)11(15-16)14-7-17/h1-4,6H,5H2
    • InChI Key： KPWVTQXVURAMLE-UHFFFAOYSA-N
    • SMILES： ClC1C(N=C=S)=NN(C=1)CC1C=CC(=CC=1)Cl

Computed Properties

  • Exact Mass: 282.9737738Da
  • Monoisotopic Mass: 282.9737738Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 62.3Ų

4-chloro-1-(4-chlorophenyl)methyl-3-isothiocyanato-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
025936-250mg
4-Chloro-1-(4-chloro-benzyl)-3-isothiocyanato-1H-pyrazole
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 ￡144.00 2022-03-01
Fluorochem
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Fluorochem
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 ￡782.00 2022-03-01
Enamine
EN300-229221-0.05g
4-chloro-1-[(4-chlorophenyl)methyl]-3-isothiocyanato-1H-pyrazole
 1004194-59-5 95%
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Enamine
EN300-229221-0.1g
4-chloro-1-[(4-chlorophenyl)methyl]-3-isothiocyanato-1H-pyrazole
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Enamine
EN300-229221-0.25g
4-chloro-1-[(4-chlorophenyl)methyl]-3-isothiocyanato-1H-pyrazole
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0.25g
 $670.0 2024-06-20
Enamine
EN300-229221-0.5g
4-chloro-1-[(4-chlorophenyl)methyl]-3-isothiocyanato-1H-pyrazole
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0.5g
 $699.0 2024-06-20
Enamine
EN300-229221-1.0g
4-chloro-1-[(4-chlorophenyl)methyl]-3-isothiocyanato-1H-pyrazole
 1004194-59-5 95%
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 $728.0 2024-06-20
Enamine
EN300-229221-2.5g
4-chloro-1-[(4-chlorophenyl)methyl]-3-isothiocyanato-1H-pyrazole
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Enamine
EN300-229221-5.0g
4-chloro-1-[(4-chlorophenyl)methyl]-3-isothiocyanato-1H-pyrazole
 1004194-59-5 95%
5.0g
 $2110.0 2024-06-20

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